Cas no 529-44-2 (Myricetin)

Myricetin Properties

Names and Identifiers

• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
• 3,3,4,5,5,7-Hexahydroxyflavone
• 3,3,4,4,5,7-hexahydro-2-phenyl-4H-chromen-4-one
• 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• Cannabiscetin
• Myricetin
• MYRICETIN(CANNABISCETIN)(RG)
• MYRICETIN(P)
• 3,3',4',5,5',7-Hexahydroxyflavone
• 3,5,7,3',4',5'-Hexahydroxyflavone
• 3,5,7,3',4',5'-hexahydroxyflavonol
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-4-one
• Myricetol
• Myricitin
• 3,3′,4′,5,5′,7-Hexahydroxyflavone
• [ "" ]
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-
• NSC407290
• 76XC01FTOJ
• 3,3',4,4',5',7-Hex
• SMR001233193
• MLS002153825
• MLS006010718
• MLSMR
• ConMedNP.1477
• +Expand

• MDL： MFCD00006827
• InChIKey： IKMDFBPHZNJCSN-UHFFFAOYSA-N
• Inchi： 1S/C15H10O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,16-20,22H
• SMILES： O1C2=C([H])C(=C([H])C(=C2C(C(=C1C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])O[H])=O)O[H])O[H]
• BRN： 0332331

Computed Properties

• Exact Mass: 318.037567g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.037567g/mol
• Monoisotopic Mass: 318.037567g/mol
• Topological Polar Surface Area: 148Ų
• Heavy Atom Count: 23
• Complexity: 506
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 516
• Surface Charge: 0
• Molecular Weight: 318.23

Experimental Properties

• Temperature: When heated to decomposition it emits acrid smoke and irritating vapors.
• LogP: 1.69360
• PSA: 151.59000
• Merck: 6332
• Refractive Index: 1.4395 (estimate)
• Water Partition Coefficient: Soluble in dimethyl sulfoxide,dimethyl formamide and ethanol. Insoluble in water.
• Boiling Point: 377.41°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Vapor Pressure: 6.84X10-17 mm Hg at 25 °C (est)
• Flash Point: 285.9±26.4 °C
• Solubility: ethanol: soluble10mg/mL, clear to very faintly turbid, yellow to very deep greenish-yellow
• Color/Form: Yellow powder
• Density: 1.4222 (rough estimate)

Myricetin Security Information

• RTECS：LK8646000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• FLUKA BRAND F CODES：10

Myricetin Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids
• Natural Products and Extracts Plant Extracts Plant based Visnea mocanera